Cas no 956984-87-5 (1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 956984-87-5
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• CID: 3107259
• PubChem ID: 2513291
• Update Time: 2025-05-23

1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde
• GNB98487
• G40965
• Z56347258
• CS-0230091
• AKOS023166237
• 1-(4-fluorophenyl)-3-(3-methoxyphenyl)pyrazole-4-carbaldehyde
• 956984-87-5
• EN300-10226

• Inchi： 1S/C17H13FN2O2/c1-22-16-4-2-3-12(9-16)17-13(11-21)10-20(19-17)15-7-5-14(18)6-8-15/h2-11H,1H3
• InChI Key： PLMYCIIOLUHFFW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C=O)C(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 296.09610582Da
• Monoisotopic Mass: 296.09610582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde

1-(4-Fluorophenyl)-3-(3-Methoxyphenyl)-1H-Pyrazole-4-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 956984-87-5, known as 1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a pyrazole ring with fluorophenyl and methoxyphenyl substituents, making it a valuable subject for both academic research and industrial applications.

The pyrazole core of this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is highly versatile and has been extensively studied due to its ability to participate in various chemical reactions, including cycloadditions, electrophilic substitutions, and nucleophilic attacks. The presence of the 4-fluorophenyl group introduces electronic effects that can influence the reactivity of the molecule, while the 3-methoxyphenyl substituent adds steric bulk and introduces additional electronic interactions. Together, these features make 1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde a highly functionalized compound with potential applications in drug discovery and material synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers have explored the use of pyrazole-containing compounds as potential inhibitors of various enzymes, including kinases and proteases. The carbaldehyde group in this compound adds another layer of functionality, as it can undergo condensation reactions to form imines or enamine linkages. These reactions are particularly useful in peptide synthesis and the construction of bioactive molecules.

In terms of synthesis, 1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde can be prepared through a variety of methods. One common approach involves the condensation of an aldehyde with an amine derivative to form the pyrazole ring. The substitution pattern on the phenyl rings can be controlled during the synthesis to optimize the desired properties of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have also been employed to improve the efficiency and selectivity of the synthesis process.

The application of this compound extends beyond traditional chemical synthesis. Its unique electronic properties make it a promising candidate for use in organic electronics. For example, pyrazole derivatives have been investigated as components in light-emitting diodes (LEDs) and organic photovoltaic devices due to their ability to facilitate charge transport. The presence of electron-withdrawing groups like the fluorophenyl moiety can enhance the electron-deficient nature of the molecule, which is advantageous for certain electronic applications.

Moreover, 1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde has shown potential in biological systems. Studies have demonstrated that pyrazole-containing compounds can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The combination of a fluorine atom and a methoxy group in this compound may further modulate its bioactivity, making it a valuable lead compound for drug development.

In conclusion, 1-(4-fluorophenyl)-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 956984-87-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, versatile reactivity, and diverse applications underscore its importance in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly prominent role in both academic and industrial settings.